Cas no 110230-95-0 (1H-Imidazole-1-ethanol,2-methyl-a-[(2-methyl-4-nitro-1H-imidazol-1-yl)methyl]-4-nitro-,1-acetate)

• Product Name: 1H-Imidazole-1-ethanol,2-methyl-a-[(2-methyl-4-nitro-1H-imidazol-1-yl)methyl]-4-nitro-,1-acetate
• CAS No: 110230-95-0
• MF: C₁₃H₁₆N₆O₆
• MW: 352.302742004395
• CID: 169730
• PubChem ID: 196632
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,2-methyl-a-[(2-methyl-4-nitro-1H-imidazol-1-yl)methyl]-4-nitro-,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,2-methyl-a-[(2-methyl-4-nitro-1H-imidazol-1-yl)methyl]-4-nitro-,1-acetate
• 1,3-bis(2-methyl-4-nitroimidazol-1-yl)propan-2-yl acetate
• 1H-Imidazole-1-ethanol,2-methyl-a-[(2-methyl-4-nitro-1H-imidazol-1-yl)methyl]-4-nitro-,1-aceta...
• RS 029
• 1,3-bis(2-methyl-4-nitro-1H-imidazol-1-yl)propan-2-yl acetate
• 1H-Imidazole-1-ethanol, 2-methyl-alpha-((2-methyl-4-nitro-1H-imidazol-1-yl)methyl)-4-nitro-, acetate (ester)
• 2-Acetoxy-1,3-bis(2'-methyl-4'-nitro-1'-imidazolyl)propane
• RS-029
• DTXSID20149182
• AKOS040747428
• 110230-95-0

• Inchi： 1S/C13H16N6O6/c1-8-14-12(18(21)22)6-16(8)4-11(25-10(3)20)5-17-7-13(19(23)24)15-9(17)2/h6-7,11H,4-5H2,1-3H3
• InChI Key： XCOGTTVSYZHWCD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CN1C=C([N+](=O)[O-])N=C1C)CN1C=C([N+](=O)[O-])N=C1C

Computed Properties

• Exact Mass: 352.11328
• Monoisotopic Mass: 352.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 642.6°Cat760mmHg
• Flash Point: 342.5°C
• Refractive Index: 1.663
• PSA: 148.22
• LogP: 2.19110